Cas no 15055-81-9 (5-Isoxazolecarboxylic Acid Methyl Ester)

5-Isoxazolecarboxylic Acid Methyl Ester Properties

Names and Identifiers

• Methyl isoxazole-5-carboxylate
• 5-Isoxazolecarboxylic Acid Methyl Ester
• methyl 1,2-oxazole-5-carboxylate
• AKOS PAO-1372
• methyl 5-isoxazolcarboxylate
• methyl oxazole-5-carboxylate
• ISOXAZOLE-5-CARBOXYLIC ACID METHYL ESTER
• Isoxazole-5-carboxylic acid ethyl ester
• Methyl 1,2-oxazole-5-carboxylate, 5-(Methoxycarbonyl)isozazole
• 5-Isoxazolecarboxylic acid, Methyl ester
• DTXSID20371683
• MFCD01570794
• FT-0737857
• 5-Isoxazolecarboxylicacid,methyl ester
• SCHEMBL4066379
• 15055-81-9
• 9b,11b-Epoxy-17,21-dihydroxypregna-1,4-diene-3,20-dione
• AS-64776
• SY078826
• AKOS003672830
• ILPCPKZAAQXHKL-UHFFFAOYSA-N
• GEO-02776
• AMY38613
• EN300-232203
• Methylisoxazole-5-carboxylate
• F53681
• W-200125
• STK510319
• 5-Isoxazolecarboxylic acid, methyl ester
• ALBB-027244
• Isoxazole-5-carboxylic acid methyl ester
• DB-003704
• +Expand

• MDL： MFCD01570794
• InChIKey： ILPCPKZAAQXHKL-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H5NO3/c1-8-5(7)4-2-3-6-9-4/h2-3H,1H3
• SMILES： COC(=O)C1=CC=NO1

Computed Properties

• Exact Mass: 127.02700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 127.026943
• Heavy Atom Count: 9
• Complexity: 115
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 52.3

Experimental Properties

• LogP: 0.46120
• PSA: 52.33000
• Refractive Index: 1.462
• Boiling Point: 203.9±13.0 ºC (760 Torr),
• Melting Point: 49-50 ºC
• Flash Point: 77.1±19.8 ºC,
• Solubility: Dissolution (62 g/l) (25 º C),
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.229±0.06 g/cm3 (20 ºC 760 Torr),

5-Isoxazolecarboxylic Acid Methyl Ester Security Information

• Safety Instruction： S22-S24/25
• Dangerous goods sign： Xi
• Hazard Statement： Irritant
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：Ambient temperatures.
• Signal Word：warning

5-Isoxazolecarboxylic Acid Methyl Ester Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%